3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one

• Molecular Formula: C18H25N5O3
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C18H25N5O3/c1-4-5-6-7-10-26-15-9-8-14(11-16(15)25-3)12-19-22-18-20-17(24)13(2)21-23-18/h8-9,11-12H,4-7,10H2,1-3H3,(H2,20,22,23,24)/b19-12+
• InChI Key: RIORATQYIBFDTL-XDHOZWIPSA-N
• Isomeric SMILES: CCCCCCOC1=C(C=C(C=C1)/C=N/NC2=NC(=O)C(=NN2)C)OC
• SMILES: CCCCCCOC1=C(C=C(C=C1)C=NNC2=NC(=O)C(=NN2)C)OC

Description

3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one, also known as HMT, is a synthetic compound that has been studied for its potential applications in various scientific fields. HMT belongs to the family of triazine derivatives and has been found to exhibit interesting biological activities.

Mechanism of Action

The mechanism of action of 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in oxidative stress, inflammation, and cell proliferation. 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one has been found to modulate the activity of various transcription factors, such as NF-κB, AP-1, and Nrf2, which play important roles in these processes.
Biochemical and Physiological Effects:
3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one has been found to exhibit various biochemical and physiological effects, including the inhibition of lipid peroxidation, the reduction of reactive oxygen species (ROS) levels, the modulation of cytokine production, and the induction of apoptosis. 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one has also been shown to inhibit angiogenesis, which is a process involved in the growth of new blood vessels, and to enhance the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one in lab experiments is its potent biological activity, which makes it a useful tool for studying various cellular processes. 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one is also relatively easy to synthesize and has a high degree of purity. However, one limitation of using 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research on 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one. One area of interest is the development of 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one-based drugs for the treatment of various diseases, such as cancer, inflammation, and infections. Another area of interest is the elucidation of the molecular mechanisms underlying the biological activities of 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one, which may lead to the discovery of new therapeutic targets. Additionally, the development of new synthetic methods for 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one and its derivatives may enable the synthesis of new compounds with improved biological activities and pharmacological properties.

Synthesis Methods

3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one can be synthesized using a multistep process involving the reaction of 4-hexoxy-3-methoxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. The hydrazone is then reacted with 6-methyl-1,2,4-triazin-5-one in the presence of a catalyst to yield 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one.

Scientific Research Applications

3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one has been studied extensively for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. 3-[(2E)-2-[(4-hexoxy-3-methoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one has been found to exhibit potent antioxidant, anti-inflammatory, and anticancer activities. It has also been shown to possess antifungal and antibacterial properties.